Cas no 53172-10-4 (1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-)

53172-10-4 structure
Product name:1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
- (E)-1-(4-hydroxy-3-methoxyphenyl)dec-1-en-3-one
- dehydroparadol
- 1-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (1E)-
- 878006-06-5
- 53172-10-4
- MS-23931
- (1E)-1-(4-HYDROXY-3-METHOXYPHENYL)DEC-1-EN-3-ONE
- (e)-1-(4'-hydroxy-3'-methoxyphenyl)-dec-1-en-3-one
- CHEMBL4093796
- SCHEMBL2840282
- CS-M1954
- (E)-[6]-Dehydroparadol
- (e)-1-(4'-hydroxy-3'-methoxyphenyl)dec-1-en-3-one
- AXMBOMODZLJDKX-PKNBQFBNSA-N
- HY-77293
- 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-,(1E)-
- MFCD18803626
- 1-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
- AKOS032944911
- F85592
-
- Inchi: InChI=1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h9-13,19H,3-8H2,1-2H3/b11-9+
- InChI Key: AXMBOMODZLJDKX-PKNBQFBNSA-N
- SMILES: CCCCCCCC(=O)C=CC1=CC(=C(C=C1)O)OC
Computed Properties
- Exact Mass: 276.17262
- Monoisotopic Mass: 276.172545
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 11
- Topological Polar Surface Area: 46.5
- XLogP3: nothing
- Surface Charge: 0
Experimental Properties
- Density: 1.04
- Boiling Point: 423.2°Cat760mmHg
- Flash Point: 148.4°C
- Refractive Index: 1.538
- PSA: 46.53
1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)- Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
-
Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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